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Compound of Interest

Compound Name: STAT3-IN-8

Cat. No.: B1681125 Get Quote

STAT3-IN-8: An In-Depth Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Signal Transducer and Activator of Transcription 3 (STAT3) is a critical signaling protein

involved in a myriad of cellular processes, including proliferation, differentiation, survival, and

angiogenesis. Its persistent activation is a hallmark of numerous human cancers, making it a

compelling target for therapeutic intervention. STAT3-IN-8 is a potent inhibitor of STAT3,

showing potential as a valuable tool for cancer research and drug development. This technical

guide provides a comprehensive overview of the chemical properties, biological activity, and

experimental considerations for STAT3-IN-8.

Chemical Structure and Properties
STAT3-IN-8 is a small molecule inhibitor with the chemical formula C30H26F5N5O4S. A

summary of its key chemical and physical properties is provided in the table below.
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Property Value Reference

IUPAC Name Not available in public sources

CAS Number 2237957-26-3 [1]

Molecular Formula C30H26F5N5O4S [1]

Molecular Weight 647.62 g/mol [1]

SMILES

O=C1NC=NC2=C1C=CC(N(C(

[C@H]3CCN3S(=O)

(C4=C(C(F)=C(C(F)=C4F)F)F)

=O)=O)CC5=CC=C(N=C5)C6

CCCCC6)=C2

[1]

Appearance Solid powder

Solubility Soluble in DMSO [1]

Storage
Store at -20°C for long-term

storage.
[1]

Biological Activity and Mechanism of Action
While detailed mechanistic studies on STAT3-IN-8 are not extensively published, it is

categorized as a potent STAT3 inhibitor. The primary mechanism of STAT3 activation involves

its phosphorylation by Janus kinases (JAKs) at the Y705 and S727 residues, leading to its

dimerization, nuclear translocation, and subsequent binding to DNA to regulate gene

transcription. It is hypothesized that STAT3-IN-8 interferes with one or more of these critical

steps.

The diagram below illustrates the canonical JAK/STAT3 signaling pathway, which is the likely

target of STAT3-IN-8.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.medchemexpress.com/search.html?q=stat3%2Binhibitor&amp;ft=&amp;fa=&amp;fp=?locale=de-DE
https://www.medchemexpress.com/search.html?q=stat3%2Binhibitor&amp;ft=&amp;fa=&amp;fp=?locale=de-DE
https://www.medchemexpress.com/search.html?q=stat3%2Binhibitor&amp;ft=&amp;fa=&amp;fp=?locale=de-DE
https://www.medchemexpress.com/search.html?q=stat3%2Binhibitor&amp;ft=&amp;fa=&amp;fp=?locale=de-DE
https://www.medchemexpress.com/search.html?q=stat3%2Binhibitor&amp;ft=&amp;fa=&amp;fp=?locale=de-DE
https://www.medchemexpress.com/search.html?q=stat3%2Binhibitor&amp;ft=&amp;fa=&amp;fp=?locale=de-DE
https://www.benchchem.com/product/b1681125?utm_src=pdf-body
https://www.benchchem.com/product/b1681125?utm_src=pdf-body
https://www.benchchem.com/product/b1681125?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Canonical JAK/STAT3 Signaling Pathway
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Workflow for Cell-Based Assay with STAT3-IN-8
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constitutively active STAT3

2. Seed cells in multi-well plates

3. Treat cells with varying
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6. Analyze downstream effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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